molecular formula C9H13ClN2O3 B6281725 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride CAS No. 2309465-48-1

3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride

Cat. No. B6281725
CAS RN: 2309465-48-1
M. Wt: 232.7
InChI Key:
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Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .


Synthesis Analysis

Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates .


Molecular Structure Analysis

The molecular formula for a related compound, 3-Piperidin-4-yl-propanoic acid hydrochloride, is C8H16ClNO2 .


Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .


Physical And Chemical Properties Analysis

The molecular weight of a related compound, 3-Piperidin-4-yl-propanoic acid hydrochloride, is 193.67 g/mol .

Safety and Hazards

For a related compound, 4-Piperidine butyric acid, it’s classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 .

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride involves the reaction of piperidine with ethyl 2-oxo-4-carboxylate to form 4-piperidone-2-carboxylic acid ethyl ester, which is then reacted with hydroxylamine hydrochloride to form 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Piperidine", "Ethyl 2-oxo-4-carboxylate", "Hydroxylamine hydrochloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Piperidine is reacted with ethyl 2-oxo-4-carboxylate in the presence of a base such as sodium ethoxide to form 4-piperidone-2-carboxylic acid ethyl ester.", "Step 2: 4-piperidone-2-carboxylic acid ethyl ester is then reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid.", "Step 3: The final step involves the addition of hydrochloric acid to the reaction mixture to form the hydrochloride salt of the compound, which can be isolated by filtration and drying." ] }

CAS RN

2309465-48-1

Product Name

3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride

Molecular Formula

C9H13ClN2O3

Molecular Weight

232.7

Purity

95

Origin of Product

United States

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